Cas no 3070-13-1 (Fensulfothion Oxon Sulfide)
Fensulfothion Oxon Sulfide structure
Product Name:Fensulfothion Oxon Sulfide
CAS No:3070-13-1
MF:C11H17O4PS
MW:276.289043188095
CID:306547
PubChem ID:76487
Update Time:2025-07-29
Fensulfothion Oxon Sulfide Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diethyl 4-(methylthio)phenyl ester
- Fensulfothion Oxon Sulfide
- diethyl (4-methylsulfanylphenyl) phosphate
- AC1L2R0Q
- amp
- BRN 1983915
- CTK8I1187
- NSC132955
- O,O-Diethyl O-(p-methylthio)phenyl phosphate
- O2&
- OR DS1
- phosphoric acid diethyl ester-(4-methylsulfanyl-phenyl ester)
- Phosphoric acid, diethyl p-(methylthio)phenyl ester
- Phosphorsaeure-diaethylester-(4-methylmercapto-phenylester)
- p-Methylmercapto-phenyl-diethyl-phosphat
- WLN: 2OPO&
- NSC-132955
- WLN: 2OPO&O2&OR DS1
- 3070-13-1
- Fensulfothion-oxon-sulfide
- NSC 132955
- DTXSID20184730
- Diethyl(4-methylsulfanylphenyl)phosphate
-
- Inchi: 1S/C11H17O4PS/c1-4-13-16(12,14-5-2)15-10-6-8-11(17-3)9-7-10/h6-9H,4-5H2,1-3H3
- InChI Key: OVLXYMUBBUYUJA-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(=O)(OCC)OCC
Computed Properties
- Exact Mass: 276.05861
- Monoisotopic Mass: 276.05851719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 44.76
- LogP: 3.96840
Fensulfothion Oxon Sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F265530-250mg |
Fensulfothion Oxon Sulfide |
3070-13-1 | 250mg |
$ 184.00 | 2023-09-07 | ||
| TRC | F265530-2.5g |
Fensulfothion Oxon Sulfide |
3070-13-1 | 2.5g |
$ 1455.00 | 2023-09-07 |
Fensulfothion Oxon Sulfide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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